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Compound of Interest

Compound Name: Distearoyl phosphatidylglycerol

Cat. No.: B054389 Get Quote

Introduction: Distearoyl Phosphatidylglycerol (DSPG) is a synthetic, saturated phospholipid

that plays a critical role in various scientific and pharmaceutical applications. Its unique anionic

properties and biocompatibility make it an invaluable component in the formulation of advanced

drug delivery systems, particularly liposomes. This in-depth technical guide provides a

comprehensive overview of DSPG, including its chemical and physical properties, synthesis,

experimental protocols for its use, and its role in biological signaling pathways.

Physicochemical Properties and Identification
Distearoyl Phosphatidylglycerol is characterized by a glycerol backbone, two stearic acid

acyl chains, and a phosphoglycerol head group. The presence of the negatively charged

phosphate group at physiological pH imparts an anionic nature to DSPG, which is crucial for its

function in various formulations.

CAS Numbers for Distearoyl Phosphatidylglycerol and
its Salts
The Chemical Abstracts Service (CAS) number for Distearoyl Phosphatidylglycerol can vary

depending on its stereochemistry and whether it is in its free acid or salt form. The most
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commonly used form in research and pharmaceutical development is the sodium salt of the

racemic mixture.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

1,2-distearoyl-sn-

glycero-3-phospho-

(1'-rac-glycerol)

sodium salt

200880-42-8 C₄₂H₈₂NaO₁₀P 801.06

1,2-Distearoyl-rac-

glycero-3-

phosphoglycerol

124011-52-5 C₄₂H₈₃O₁₀P 779.08

1,2-distearoyl-sn-

glycero-3-

phosphorylglycerol

4537-78-4 C₄₂H₈₃O₁₀P 779.08

Distearoyl

phosphatidylglycerole

sodium salt

67232-82-0 C₄₂H₈₁Na₂O₁₀P 823.04

Synthesis of Distearoyl Phosphatidylglycerol
The synthesis of DSPG is a multi-step process that can be achieved through various chemical

routes. A common approach involves the phosphorylation of a protected diacylglycerol followed

by deprotection and coupling with glycerol.

General Synthesis Workflow
The following diagram illustrates a generalized workflow for the chemical synthesis of DSPG.
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General Synthesis Workflow for DSPG

Chemical Synthesis

Protected Diacylglycerol PhosphorylationPhosphorylating Agent Protected Phosphatidate Deprotection_1Removal of Protecting Groups Phosphatidic Acid CouplingGlycerol Derivative Protected DSPG Final DeprotectionRemoval of Protecting Groups DSPG

Liposome Preparation Workflow
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DSPG Modulation of TLR4 Signaling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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